(R)-2-Amino-5-diethylaminopentane

• IUPAC Name: (4R)-1-N,1-N-diethylpentane-1,4-diamine
• InChI: InChI=1S/C9H22N2/c1-4-11(5-2)8-6-7-9(3)10/h9H,4-8,10H2,1-3H3/t9-/m1/s1
• InChI Key: CAPCBAYULRXQAN-SECBINFHSA-N
• Canonical SMILES: CCN(CC)CCCC(C)N
• Isomeric SMILES: CCN(CC)CCC[C@@H](C)N
• Molecular Formula: C9H22N2
• Molecular Weight: 158.28 g/mol
• CAS RN: 67459-50-1

Description

(R)-2-Amino-5-diethylaminopentane, also known as R-DEAP, is a chiral amine that has been of significant interest in scientific research. It is a derivative of 2-amino-5-methylheptane, and its chemical structure is shown below:

Mechanism Of Action

The mechanism of action of (R)-2-Amino-5-diethylaminopentane is not fully understood, but it is believed to act as a dopamine transporter inhibitor, similar to other compounds such as cocaine and methylphenidate. It has also been shown to have affinity for the sigma-1 receptor.
Biochemical and Physiological Effects:
(R)-2-Amino-5-diethylaminopentane has been shown to increase dopamine levels in the brain, which can lead to increased locomotor activity and reward-seeking behavior. It has also been shown to have neuroprotective effects in animal models of Parkinson's disease.

Advantages And Limitations For Lab Experiments

One advantage of (R)-2-Amino-5-diethylaminopentane is its chiral nature, which makes it useful in asymmetric synthesis. Its dopamine transporter inhibition activity also makes it useful in the study of dopamine-related disorders. However, its mechanism of action is not fully understood, and its use as a research tool may be limited by its potential for abuse.

Future Directions

There are several future directions for research involving (R)-2-Amino-5-diethylaminopentane. One area of interest is its potential as a treatment for Parkinson's disease, as it has been shown to have neuroprotective effects in animal models. Another area of interest is its potential as a chiral auxiliary in asymmetric synthesis, as its chiral nature makes it a useful tool in this area of research. Additionally, further research is needed to fully understand its mechanism of action and potential for abuse.

Scientific Research Applications

(R)-2-Amino-5-diethylaminopentane has been used in various scientific research applications, including drug discovery and development, as well as in the study of neurological disorders such as Parkinson's disease. It has also been used as a chiral auxiliary in asymmetric synthesis.

Synthesis routes and methods

Procedure details

Novoldiamine is presently prepared by a complex synthesis. The compound is prepared commercially from 2-diethylaminoethanol and ethyl acetoacetate. The alcohol is reacted with thionyl chloride to form 2-chlorotriethylamine (A) while the acetoacetate is reacted with sodium ethoxide to provide the sodium derivative of ethyl acetoacetate (B). The initially formed compounds A and B are then condensed to yield an intermediate ester which must be hydrolyzed and then decarboxylated to provide 5-diethylamino-2-pentanone (C). This product (C) is hydrogenated in the presence of ammonia to produce the subject novoldiamine product. Other modes of preparation are known (See U.S. Pat. No. 2,365,825), but are not practiced due to the complexity of the synthesis.